Cas no 2330878-43-6 (INNYA-2281110)

• Product Name: INNYA-2281110
• CAS No: 2330878-43-6
• MF: C₆H₁₅ClN₂O₂
• MW: 182.65
• CID: 5083609
• Update Time: 2025-11-01

INNYA-2281110 Chemical and Physical Properties

Names and Identifiers

• L-Lysine-d3 (hydrochloride)
• INNYA-2281110

• Inchi： 1S/C6H14N2O2.ClH/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H/t5-;/m0./s1/i4D2,5D;
• InChI Key： BVHLGVCQOALMSV-FUVXPQFCSA-N
• SMILES： [C@@]([2H])(N)(C(=O)O)CCCC([2H])([2H])N.Cl

Additional information on INNYA-2281110

Comprehensive Overview of INNYA-2281110 (CAS No. 2330878-43-6): Properties, Applications, and Industry Insights

In the rapidly evolving landscape of specialty chemicals, INNYA-2281110 (CAS No. 2330878-43-6) has emerged as a compound of significant interest across multiple industries. This high-purity synthetic molecule is gaining traction due to its unique structural properties and versatile applications, particularly in pharmaceuticals, advanced materials, and biotechnology. Researchers and manufacturers are increasingly exploring its potential to address challenges in drug formulation, material stability, and performance enhancement.

The molecular architecture of INNYA-2281110 features a carefully engineered scaffold that enables exceptional thermal stability and solubility profiles. These characteristics make it particularly valuable for applications requiring precise control over release kinetics or environmental resistance. Recent studies have highlighted its compatibility with polymer matrices, sparking innovation in smart packaging and controlled-release systems—two areas currently experiencing exponential growth due to sustainability demands and personalized medicine trends.

From a therapeutic perspective, preliminary research suggests 2330878-43-6 may serve as a valuable intermediate in novel drug discovery pipelines. Its molecular framework shows promise for targeted modifications that could yield compounds with improved bioavailability or reduced side-effect profiles. Pharmaceutical developers are particularly interested in its potential role in next-generation small molecule therapies, especially for conditions where current treatment options face limitations in efficacy or tolerability.

The material science community has identified INNYA-2281110 as a potential game-changer for advanced composites. Its ability to enhance interfacial adhesion between dissimilar materials makes it relevant for developing lightweight yet durable components—a critical need in aerospace, automotive, and renewable energy sectors striving for improved efficiency. These applications align perfectly with global priorities around decarbonization and sustainable manufacturing practices.

Quality control protocols for 2330878-43-6 emphasize rigorous analytical characterization using HPLC, mass spectrometry, and NMR techniques. The compound typically demonstrates ≥98% purity in commercial batches, with strict controls on residual solvents and heavy metals. Such specifications make it suitable for GMP applications where consistency and traceability are paramount. Manufacturers are investing in continuous process optimization to ensure scalable production while maintaining these high standards.

Regulatory status evaluations indicate that INNYA-2281110 currently falls outside major restriction lists, facilitating its adoption across international markets. However, responsible manufacturers are proactively conducting comprehensive toxicological assessments and environmental impact studies. This forward-looking approach addresses growing consumer and regulatory demands for full product stewardship throughout chemical lifecycles.

Market analysts project steady growth for the INNYA-2281110 sector, driven by expanding applications in biomedical devices and electronic materials. The compound's thermal stability and dielectric properties are attracting attention from flexible electronics developers—an industry poised for significant expansion with the advent of wearable technologies and IoT devices. Strategic partnerships between chemical suppliers and end-user manufacturers are accelerating the development of customized formulations to meet these emerging needs.

Storage and handling recommendations for 2330878-43-6 follow standard protocols for sensitive organic compounds, with emphasis on protection from moisture and extreme temperatures. Technical datasheets provide detailed guidance on compatibility with common processing equipment and solvents, enabling seamless integration into existing production workflows. These practical considerations significantly lower adoption barriers for potential users.

Ongoing research initiatives are exploring novel derivatives of INNYA-2281110, with particular focus on enhancing its performance in catalytic applications and energy storage systems. Early-stage investigations suggest possible utility in next-generation battery technologies—a critical area as global efforts intensify to improve energy density and charging speeds for electric vehicles and grid storage solutions.

For procurement specialists, understanding global supply dynamics of 2330878-43-6 is becoming increasingly important. While production currently concentrates in technologically advanced regions, capacity expansions and regional sourcing strategies are evolving to ensure supply chain resilience. Quality verification through certified reference materials and third-party testing has become a industry best practice to mitigate risks in specialty chemical sourcing.

The scientific literature surrounding INNYA-2281110 continues to grow, with recent publications examining its spectroscopic signatures and computational modeling parameters. These fundamental studies provide valuable data for researchers developing analytical methods or conducting structure-activity relationship investigations. Open-access databases are beginning to include detailed characterization data, fostering collaboration across academic and industrial research teams.

Environmental fate studies indicate that 2330878-43-6 demonstrates favorable biodegradation profiles under controlled conditions, an important consideration for products targeting eco-conscious markets. Life cycle assessment methodologies are being applied to quantify its environmental footprint compared to alternative materials—a process increasingly demanded by sustainability-focused customers and regulatory bodies alike.

Looking ahead, innovation pipelines suggest INNYA-2281110 may play a role in addressing several modern technological challenges. Its molecular versatility positions it as a potential enabler for breakthroughs in fields as diverse as targeted drug delivery, self-healing materials, and responsive coatings. As research continues to uncover new properties and applications, this compound appears poised for expanded utilization across multiple high-value industries.

For professionals seeking detailed technical specifications or application guidance for 2330878-43-6, consulting manufacturer technical service teams remains the most reliable approach. Many suppliers now offer comprehensive application support, including formulation assistance and performance testing—services that significantly reduce development timelines for adopters exploring this promising compound's potential.